N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide
• InChI: InChI=1S/C13H7BrCl2FNO/c14-8-2-4-12(11(17)6-8)18-13(19)7-1-3-9(15)10(16)5-7/h1-6H,(H,18,19)
• InChI Key: ARMPPHRWKWSPOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NC2=C(C=C(C=C2)Br)F)Cl)Cl
• Molecular Formula: C13H7BrCl2FNO
• Molecular Weight: 363.0 g/mol

Description

N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of bromine, fluorine, and chlorine atoms attached to a benzamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide typically involves the reaction of 4-bromo-2-fluoroaniline with 3,4-dichlorobenzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

• Solvent: Dichloromethane or another suitable organic solvent
• Temperature: Room temperature to reflux conditions
• Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters can lead to high-purity products suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide can undergo several types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Reagents such as sodium hydroxide or potassium carbonate in polar solvents like dimethyl sulfoxide.

Oxidation Reactions: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzamides, while oxidation and reduction reactions can produce different oxidized or reduced derivatives.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-bromo-2-fluorophenyl)-2-bromo-benzamide
• N-(4-bromo-2-fluorophenyl)-4-butoxybenzamide
• 4-bromo-2-fluorobiphenyl

Uniqueness

N-(4-bromo-2-fluorophenyl)-3,4-dichlorobenzamide is unique due to the specific arrangement of bromine, fluorine, and chlorine atoms on the benzamide structure